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Chemical Synthesis and Structure

The synthetic route to Tromantadine, as documented in foundational literature and patents, involves the

reaction of an adamantane derivative with a functionalized side chain [1] [2] [3].

The diagram below visualizes the two-step synthesis workflow based on the referenced procedure:
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Start Synthesis

Reaction of 1-Adamantamine
with Ethylene Oxide Derivative

Intermediate:
2-(2-dimethylaminoethoxy)acetic acid

Amidation with
Acetamide Compound

Product: Tromantadine
(C16H28N2O2)

Referenced Patents:
DE1941218, US3705194, US20140045779

Click to download full resolution via product page

Recent research highlights methodological advances for adamantane derivatives, noting that higher yields

(up to 94%) of amidation reactions can be achieved under milder conditions and at room temperature

[4]. This suggests potential for optimizing the final amidation step in Tromantadine synthesis.

Physicochemical and Biological Properties

The table below summarizes key data for Tromantadine, essential for research and development:

Property Value / Description

CAS Number 53783-83-8 [3]

Molecular Formula C₁₆H₂₈N₂O₂ [3]
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Property Value / Description

Molecular Weight 280.406 g/mol [3]

Density 1.09 g/cm³ [3]

Boiling Point 434.5 °C at 760 mmHg [3]

Flash Point 216.6 °C [3]

Primary Biological
Activity

Inhibitor of Herpes Simplex Virus (HSV) [5] [3]

Mechanism of
Action

Inhibits a late step in HSV-1 replication; likely affects a cellular process like
glycoprotein processing, preventing syncytium formation [5].

Related
Adamantane Drugs

Amantadine (Antiviral, Parkinson's), Memantine (Alzheimer's), Vildagliptin
(Diabetes) [4].

Manufacturing and Market Considerations

A global market report indicates that analysis of Tromantadine covers manufacturing methods, relevant

patents, and regional market trends from 2019 to 2024, with forecasts to 2029 [6]. This type of report

typically addresses the commercial and technical manufacturing landscape.

A key challenge in formulating Tromantadine is its low water solubility, which reduces bioavailability.

One patent addresses this by preparing salts (e.g., using the amino group) to enhance water solubility,

enabling the development of an injectable formulation for intravenous administration [2].

Experimental Protocol Summary

While complete detailed protocols are found in the primary literature, here is a summary of a cell-based

assay used to determine Tromantadine's antiviral activity [3]:

Cell Lines: Vero or HEp-2 cells are grown as confluent monolayers.
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Compound Treatment: Cells are treated with varying amounts of Tromantadine 15 minutes before

infection and throughout the subsequent incubation.
Virus Infection: Cells are infected with Herpes Simplex Virus type 1 (HSV-1).

Activity Assessment: Antiviral activity is determined by measuring the reduction in both virus-
induced cytopathic effect (CPE) and the production of extracellular infectious virus at 24, 48, and 96

hours post-infection.

Key Insights for Researchers

Synthesis Optimization: Recent mild amidation methods for adamantane derivatives can potentially

improve Tromantadine synthesis efficiency and yield [4].
Formulation Challenge: The low water solubility of Tromantadine is a significant hurdle for drug

development, but salt formation is a viable strategy to overcome this [2].
Expanding Applications: Recent patents claim novel anti-tumor activities for Tromantadine and its

derivatives, indicating potential for drug repurposing beyond its traditional antiviral use [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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